Cas no 1540682-02-7 (2-(1-isocyanatocyclopropyl)pyridine)

• Product Name: 2-(1-isocyanatocyclopropyl)pyridine
• CAS No: 1540682-02-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5856057
• PubChem ID: 83806242
• Update Time: 2025-08-05

2-(1-isocyanatocyclopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)pyridine
• 1540682-02-7
• EN300-1830678

• Inchi： 1S/C9H8N2O/c12-7-11-9(4-5-9)8-3-1-2-6-10-8/h1-3,6H,4-5H2
• InChI Key： VYFHKMXUJRQLLH-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-(1-isocyanatocyclopropyl)pyridine

Introduction to 2-(1-isocyanatocyclopropyl)pyridine (CAS No. 1540682-02-7) in Modern Chemical Research

2-(1-isocyanatocyclopropyl)pyridine, identified by the chemical identifier CAS No. 1540682-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of isocyanate-functionalized heterocycles, featuring a pyridine core appended with a cyclopropyl group bearing an isocyanate (-NCO) moiety. The unique structural configuration of this molecule imparts distinct reactivity and potential applications, making it a subject of intense study in synthetic chemistry and drug discovery.

The isocyanate functional group in 2-(1-isocyanatocyclopropyl)pyridine serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide array of derivatives with tailored properties. Isocyanates are well-known for their ability to undergo condensation reactions with nucleophiles such as amines, alcohols, and hydroxamic acids, leading to the formation of ureas, carbamates, and oximes, respectively. These reactions are fundamental in medicinal chemistry, where they are leveraged to create bioactive molecules with improved pharmacokinetic profiles.

In recent years, the incorporation of cyclopropyl moieties into pharmaceutical candidates has been demonstrated to enhance metabolic stability and binding affinity. The cyclopropyl group in 2-(1-isocyanatocyclopropyl)pyridine contributes to its structural rigidity, which can be advantageous in optimizing interactions within biological targets. This feature has made the compound a valuable intermediate in the development of novel therapeutic agents targeting various diseases.

The pyridine ring is another critical structural element that influences the electronic and steric properties of the molecule. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to act as hydrogen bond donors or acceptors, facilitating interactions with biological macromolecules. The presence of the isocyanate group at the 2-position of the pyridine ring introduces additional reactivity, allowing for diverse functionalization strategies that can be exploited in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 2-(1-isocyanatocyclopropyl)pyridine towards potential biological targets with high accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory drugs. Furthermore, its ability to form stable complexes with metal ions has opened up avenues for applications in metallodrug design.

The synthesis of 2-(1-isocyanatocyclopropyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of cyclopropyl isonitrile with phosgene or its equivalents to introduce the isocyanate group, followed by nucleophilic substitution with pyridine derivatives. Advances in green chemistry have prompted researchers to explore alternative methodologies that minimize hazardous byproducts, such as catalytic isocyanation processes under mild conditions.

In conclusion, 2-(1-isocyanatocyclopropyl)pyridine (CAS No. 1540682-02-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining an isocyanate functional group with a cyclopropyl-pyridine scaffold—make it a versatile building block for drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.